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Compound of Interest

Compound Name: 9-Oxonerolidol

Cat. No.: B580015

An In-depth Examination of the Chemical Structure, Properties, and Biological Activities of a
Promising Sesquiterpenoid

Introduction

9-Oxonerolidol is a naturally occurring farnesane-type sesquiterpenoid that has garnered
scientific interest for its potential therapeutic applications.[1][2] Found in various plant species,
notably Chiliadenus lopadusanus, this compound has demonstrated significant biological
activity, particularly as an antibacterial agent.[1] This technical guide provides a comprehensive
overview of the current knowledge on 9-Oxonerolidol, focusing on its chemical structure,
physicochemical properties, biological activities, and relevant experimental protocols.

Chemical Structure and Properties

9-Oxonerolidol, with the CAS Number 58865-88-6, possesses a molecular formula of
C15H2402 and a molecular weight of approximately 236.36 g/mol .[3] Its IUPAC name is
(S,E)-10-Hydroxy-2,6,10-trimethyldodeca-2,6,11-trien-4-one. The chemical structure of 9-
Oxonerolidol is characterized by a 12-carbon chain with methyl and hydroxyl substitutions, as
well as keto and alkene functional groups.

Table 1: Chemical Identifiers and Properties of 9-Oxonerolidol
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Property Value Reference
CAS Number 58865-88-6 [1]
Molecular Formula C15H2402 [1]
Molecular Weight 236.36 g/mol [3]

(S,E)-10-Hydroxy-2,6,10-

IUPAC Name trimethyldodeca-2,6,11-trien-4-  [3]
one

Synonyms 9-Oxonerolidol [1]

Boiling Point (Predicted) 361.8£42.0 °C [2]

Density (Predicted) 0.935 £ 0.06 g/cm3 [2]

pKa (Predicted) 14.36 + 0.29 [2]

Note: Most physical properties are predicted and await experimental verification.

Biological Activities

The primary biological activity of 9-Oxonerolidol that has been investigated is its antibacterial
effect. It has been reported to act as a post-infectional inhibitor and shows activity against both
Gram-positive and Gram-negative bacteria, including antibiotic-resistant strains.[1]

Antibacterial Activity

Research has demonstrated the efficacy of 9-Oxonerolidol against methicillin-resistant
Staphylococcus aureus (MRSA) and Acinetobacter baumannii.

Table 2: Antibacterial Activity of 9-Oxonerolidol
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Microorganism Strain MIC (pg/mL) Reference
Staphylococcus Methicillin-Resistant 128
aureus (MRSA)

Acinetobacter
- 256
baumannii

The precise mechanism of its antibacterial action is not yet fully elucidated. However, it is
hypothesized that, like other sesquiterpenoids, it may disrupt the bacterial cell membrane
integrity, leading to leakage of intracellular components and eventual cell death. Further
research is required to identify the specific molecular targets of 9-Oxonerolidol.

Other Potential Activities

The genus Chiliadenus, from which 9-Oxonerolidol has been isolated, has been traditionally
used for its anti-inflammatory and antioxidant properties. While specific studies on 9-
Oxonerolidol for these activities are lacking, its chemical structure suggests it may possess
radical scavenging and anti-inflammatory potential.

Experimental Protocols
Isolation of 9-Oxonerolidol from Chiliadenus
lopadusanus

The following is a detailed protocol for the isolation of 9-Oxonerolidol based on published
literature.
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Dried Aerial Parts of
Chiliadenus lopadusanus

Extraction with n-hexane

'

Concentration of n-hexane extract

'

Column Chromatography
(Silica gel, petroleum ether/acetone gradient)

'

Collection of Fractions

'

Thin Layer Chromatography
(TLC) Analysis

'

Identification of Active Fractions

'

Further Purification of Active Fractions
(e.g., preparative TLC)

Isolated 9-Oxonerolidol

Click to download full resolution via product page

Caption: Workflow for the isolation of 9-Oxonerolidol.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b580015?utm_src=pdf-body-img
https://www.benchchem.com/product/b580015?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Methodology:

o Extraction: The dried and powdered aerial parts of Chiliadenus lopadusanus are extracted
with n-hexane at room temperature.

o Concentration: The resulting n-hexane extract is concentrated under reduced pressure to
yield a crude extract.

e Column Chromatography: The crude extract is subjected to column chromatography on silica
gel. The column is eluted with a gradient of petroleum ether and acetone.

o Fraction Collection and Analysis: Fractions are collected and analyzed by Thin Layer
Chromatography (TLC) to identify those containing 9-Oxonerolidol.

 Purification: The fractions containing the target compound are combined and further purified
using techniques such as preparative TLC to yield pure 9-Oxonerolidol.

Signaling Pathways and Mechanism of Action

The precise molecular mechanisms and signaling pathways affected by 9-Oxonerolidol are
currently not well understood and represent a key area for future research.

Based on the known activities of other sesquiterpenoids, a potential mechanism for its
antibacterial action could involve the disruption of the bacterial cell membrane.

9-Oxonerolidol Interacts with Bacterial Cell Membrane

Membrane Disruption Leakage of Intracellular p
(Increased Permeability) Components (lons, ATP, etc.) Bacterial Cell Death

Click to download full resolution via product page

Caption: Proposed antibacterial mechanism of 9-Oxonerolidol.

Conclusion and Future Directions

9-Oxonerolidol is a promising natural product with demonstrated antibacterial activity. Its
unique chemical structure makes it an interesting candidate for further investigation in drug
development. Key areas for future research include:
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Elucidation of the precise mechanism of antibacterial action.

Investigation into its potential anti-inflammatory, antioxidant, and other biological activities.

Development of a chemical synthesis protocol to enable the production of larger quantities
for extensive research.

Determination of its in vivo efficacy and safety profile.

This technical guide provides a foundation for researchers and drug development professionals
interested in exploring the therapeutic potential of 9-Oxonerolidol. Further studies are
warranted to fully unlock the promise of this intriguing sesquiterpenoid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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